8-Quinolinesulfonic acid, 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-

Specification

• CAS No.: 94803-31-3
• Molecular Formula: C18H11NO5S
• Molecular Weight: 353.3 g/mol
• IUPAC Name: 2-(1,3-dioxoinden-2-yl)quinoline-8-sulfonic acid
• Standard InChI: InChI=1S/C18H11NO5S/c20-17-11-5-1-2-6-12(11)18(21)15(17)13-9-8-10-4-3-7-14(16(10)19-13)25(22,23)24/h1-9,15H,(H,22,23,24)
• Standard InChI Key: RPXKTDGGYLLCSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(C2=O)C3=NC4=C(C=CC=C4S(=O)(=O)O)C=C3

Introduction

Overview

8-Quinolinesulfonic acid, 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-, is a chemically modified derivative of quinoline characterized by a sulfonic acid group at the 8th position and a 2,3-dihydro-1,3-dioxo-1H-inden-2-yl substituent at the 2nd position. While direct experimental data on this specific compound remains limited in publicly available literature, its structural framework and functional groups suggest potential applications in pharmaceutical chemistry, materials science, and industrial catalysis. This report synthesizes insights from analogous quinoline derivatives and sulfonation methodologies to outline its probable properties, synthesis pathways, and applications.

Structural and Molecular Characteristics

The compound’s IUPAC name, 8-quinolinesulfonic acid, 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)-, reflects its complex architecture:

• Quinoline backbone: A bicyclic structure comprising a benzene ring fused to a pyridine ring.

• Sulfonic acid group (-SO₃H): Positioned at the 8th carbon, enhancing hydrophilicity and reactivity.

• 2,3-Dihydro-1,3-dioxo-1H-inden-2-yl group: A fused bicyclic ketone substituent at the 2nd carbon, introducing steric bulk and electronic effects.

Hypothetical Molecular Formula and Weight

• Molecular formula: Likely C₁₈H₁₁NO₅S, derived from quinoline (C₉H₇N), sulfonic acid (-SO₃H), and the inden-dione moiety (C₉H₆O₂).

• Molecular weight: Estimated 361.36 g/mol (calculated via atomic masses).

Key Functional Groups and Reactivity

• Sulfonic Acid Group:

  • Acts as a strong acid (pKa ~ -6), enabling salt formation and ion-exchange capabilities.

  • Participates in electrophilic substitution and nucleophilic displacement reactions.

• Inden-dione Substituent:

  • The diketone system may engage in keto-enol tautomerism, influencing redox behavior.

  • Potential for π-π stacking interactions due to the aromatic indene system.

Synthesis and Manufacturing Pathways

While no direct synthesis protocols for this compound are documented, its preparation likely involves multi-step functionalization of the quinoline core. Drawing from methods used for analogous sulfonated quinolines, a plausible route includes:

Step 1: Sulfonation of Quinoline

Quinoline undergoes sulfonation at position 8 using oleum (fuming sulfuric acid) at 90–110°C. This step is critical for regioselectivity, as sulfonation typically favors the 8-position due to electronic and steric factors.

Step 3: Purification and Isolation

Post-reaction, the product is precipitated via ice-water dilution, filtered, and recrystallized from ethanol/water mixtures.

Table 1: Hypothetical Reaction Conditions for Key Steps

Step	Reactants	Conditions	Yield (Estimated)
Sulfonation	Quinoline, oleum	90–110°C, 3 hr	60–70%
Inden-dione grafting	8-Quinolinesulfonic acid, 1,3-indanedione	AlCl₃, 120°C, 6 hr	40–50%
Purification	Crude product, ethanol/water	Recrystallization	80–90%

Physicochemical Properties (Inferred)

Solubility and Stability

• Aqueous solubility: High due to the sulfonic acid group, though reduced by the hydrophobic inden-dione group.

• Thermal stability: Decomposition likely above 300°C, consistent with sulfonic acid derivatives.

• pH sensitivity: Sulfonic acid protonation/deprotonation may alter solubility across pH ranges.

Spectroscopic Characteristics

• UV-Vis: Strong absorbance near 270 nm (quinoline π→π*) and 320 nm (inden-dione n→π*).

• NMR:

  • ¹H NMR: Multiplets for aromatic protons (δ 7.5–9.0 ppm), singlet for inden-dione protons (δ 3.2–3.5 ppm).

  • ¹³C NMR: Carbonyl signals (δ 190–200 ppm), sulfonic acid carbon (δ 110–120 ppm).

Comparative Analysis with Related Compounds

Table 2: Comparison of Key Quinoline Derivatives

Compound	Substituents	Applications	Key Reference
8-Quinolinesulfonic acid	-SO₃H at C8	Dye synthesis, metal chelation
8-Hydroxyquinoline	-OH at C8	Antifungal, OLED materials
Target compound	-SO₃H at C8, inden-dione at C2	Hypothetical: Catalysis, pharma	—